Cas no 27757-85-3 (thiophen-2-ylmethanamine)

thiophen-2-ylmethanamine Properties

Names and Identifiers

• 2-Thiophenemethylamine
• Thiophene-2-methylamine
• 2-(Aminomethyl)thiophene
• (2-thienylmethyl)amine
• 1-THIEN-2-YLMETHANAMINE
• thiophen-2-ylmethanamine
• (2-Thienyl)methylamine
• 2,6-DINITROTOLUENE-
• 2-Thienylmethylamine
• 英文名称:
• 2-THIOPHENEMETHANAMINE
• Thiophenemethanamine
• 2-Aminomethylthiophene
• 2-Thenylamine
• 1-(thiophen-2-yl)methanamine
• thiophene-2-methanamine
• 2-Thienylmethanamine
• (2-Thienylmethyl)ammonium chloride
• thenylamine
• thienylmethylamine
• Thiophenemethylamine
• thiophene me
• thiophene methane amine
• 2-(aminomethyl)-thiophene
• 5-aminomethylthiophene
• (thiophen-2-yl)methanamine
• Z104485908
• thiophen-2-yl-methyl-amine
• 2-thiopheneylmethanamine
• NS00028363
• PS-5819
• AC-15711
• 27757-85-3
• 55230-88-1
• 1-(2-thienyl)methanamine
• 1-thiophen-2-ylmethanamine
• W-107096
• 2-thienylmethyl amine
• F2169-1040
• thiophen-2-yl-methanamine
• AKOS000120646
• FT-0608728
• EINECS 248-639-6
• BB 0218285
• A819180
• SCHEMBL121154
• 2-aminomethyl-thiophene
• CS-W007649
• C-THIOPHEN-2-YL-METHYLAMINE
• (thiophen-2-yl-methyl)amine
• CHEMBL237711
• 5-aminomethyl-thiophene
• 2-(2-Aminomethyl)thiophene
• EN300-20989
• thiophene-2-ylmethanamine
• 1-(2-thienyl)methylamine
• 2-aminomethyl thiophene
• 2-thiophenylmethylamine
• PB17027
• J-640139
• thiophen-2-ylmethylamine
• 2-thiophene methyl amine
• 4-OH-7-3FmEt-3-quinolinecarboxylic acid
• 2-thiophene methylamine
• thiophene methyl amine
• 2-Thiophene-methylamine
• DTXSID7075343
• thiophen-2-ylmethyl-amine
• J-800143
• AM803624
• 2-Thienylmethanamine #
• BDBM50227501
• NSC 400116
• EINECS 231-011-0
• MFCD00005460
• DB-015938
• thiopene, 2-aminomethyl-
• A2419
• 7404-63-9
• STL185547
• +Expand

• MDL： MFCD00005460
• InChIKey： FKKJJPMGAWGYPN-UHFFFAOYSA-N
• Inchi： 1S/C5H7NS/c6-4-5-2-1-3-7-5/h1-3H,4,6H2
• SMILES： S1C([H])=C([H])C([H])=C1C([H])([H])N([H])[H]
• BRN： 106296

Computed Properties

• Exact Mass: 113.03000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 113.03
• Heavy Atom Count: 7
• Complexity: 56
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 54.3

Experimental Properties

• LogP: 1.90710
• PSA: 54.26000
• Refractive Index: n20/D 1.5670(lit.)
• Boiling Point: 99°C/28mmHg(lit.)
• Melting Point: No data available
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Solubility: Easily soluble in ethanol and Chloroform.
• Color/Form: liquid
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.103 g/mL at 25 °C(lit.)

thiophen-2-ylmethanamine Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S27-S36/37/39-S45-S25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3267 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Argon filled storage
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8

thiophen-2-ylmethanamine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%